Cas no 1803815-28-2 (Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate
• CAS No: 1803815-28-2
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4944432
• Update Time: 2025-06-20

Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO2S/c1-2-18-11(17)5-8-9(12(13,14)15)3-7(6-16)4-10(8)19/h3-4,19H,2,5H2,1H3
• InChI Key： PZQZBMZGGJRUGX-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate

Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate (CAS No. 1803815-28-2): A Comprehensive Overview

Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate (CAS No. 1803815-28-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both cyano and thiol functional groups, coupled with a trifluoromethyl substituent, makes it a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The structural composition of Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate includes a phenyl ring substituted at the 4-position with a cyano group (-CN), at the 2-position with a thiol group (-SH), and at the 6-position with a trifluoromethyl group (-CF₃). This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The cyano group is known for its ability to participate in various chemical transformations, including nucleophilic addition reactions, while the thiol group is a key component in redox chemistry and can form disulfide bonds, which are crucial in protein structure stabilization.

In recent years, there has been a growing interest in the development of compounds containing trifluoromethyl groups due to their ability to enhance metabolic stability and binding affinity. The trifluoromethyl group in Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate contributes to its lipophilicity and can significantly influence the pharmacokinetic properties of derivatives synthesized from it. This feature makes it an attractive candidate for further exploration in drug discovery programs.

The utility of Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate extends beyond its structural uniqueness. It serves as a valuable building block in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders. The thiol group, for instance, can be readily oxidized to form disulfides, which are prevalent in many biologically active peptides and proteins. This property allows for the creation of hybrid molecules that combine the advantages of small organic compounds with those of peptide-based therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate and biological targets. These studies have highlighted its potential as a scaffold for developing inhibitors of enzymes involved in pain signaling and inflammation. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway.

The role of functional groups in determining the biological activity of a molecule cannot be overstated. In the case of Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate, the cyano group not only influences reactivity but also contributes to electron-withdrawing effects that can modulate the overall properties of the molecule. This has led to investigations into its derivatives as potential antiviral agents, where electron-deficient aromatic systems are known to exhibit inhibitory effects against viral proteases.

Synthetic methodologies play a crucial role in harnessing the potential of Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate. Advances in synthetic techniques have made it possible to introduce modifications at specific positions on the phenyl ring with high precision. For example, palladium-catalyzed cross-coupling reactions have been employed to install various aryl groups at desired positions, expanding the library of possible derivatives. These modifications can fine-tune the pharmacological profile of the compound, making it more effective against specific targets.

The impact of fluorine substitution on molecular properties is well-documented, and this trend continues to drive research into fluorinated compounds. The presence of three fluorine atoms in Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate enhances its lipophilicity and metabolic stability, making it an ideal candidate for further development into drug candidates. Studies have shown that trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In conclusion, Ethyl 4-cyano-2-mercapto-6-(trifluoromethyl)phenylacetate (CAS No. 1803815-28-2) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound and its derivatives underscores its significance as a tool for drug discovery and development.